Cas no 149105-88-4 (1-benzhydryl-3-propyl-azetidin-3-ol)

• Product Name: 1-benzhydryl-3-propyl-azetidin-3-ol
• CAS No: 149105-88-4
• MF: C₁₉H₂₃NO
• MW: 281.392025232315
• CID: 3782756
• PubChem ID: 19423683
• Update Time: 2025-04-22

1-benzhydryl-3-propyl-azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 1-(diphenylmethyl)-3-propyl-
• 1-benzhydryl-3-propyl-azetidin-3-ol
• 1-benzhydryl-3-hydroxy-3-propylazetidine
• JLNKQCMINZIWID-UHFFFAOYSA-N
• 149105-88-4
• SCHEMBL7691375
• 1-benzhydryl-3-propylazetidin-3-ol
• 1-benzhydryl-3-hydroxy-3-propyl-azetidine
• DS-021431

• Inchi： 1S/C19H23NO/c1-2-13-19(21)14-20(15-19)18(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,18,21H,2,13-15H2,1H3
• InChI Key： JLNKQCMINZIWID-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)C2=CC=CC=C2)CC(CCC)(O)C1

Computed Properties

• Exact Mass: 281.177964357Da
• Monoisotopic Mass: 281.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes